Cas no 959-08-0 (1H-Pyrazole, 4,5-dihydro-1-(4-methylphenyl)-3-phenyl-)

1H-Pyrazole, 4,5-dihydro-1-(4-methylphenyl)-3-phenyl- structure
959-08-0 structure
Product name:1H-Pyrazole, 4,5-dihydro-1-(4-methylphenyl)-3-phenyl-
CAS No:959-08-0
MF:C16H16N2
MW:236.31164
CID:751632
PubChem ID:616863

1H-Pyrazole, 4,5-dihydro-1-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4,5-dihydro-1-(4-methylphenyl)-3-phenyl-
    • 2-(4-methylphenyl)-5-phenyl-3,4-dihydropyrazole
    • 4,5-Dihydro-1-(4-methylphenyl)-3-phenyl-1H-pyrazole
    • 959-08-0
    • 2-Pyrazoline, 3-phenyl-1-p-tolyl-
    • AYHPHTPTBNMSGC-UHFFFAOYSA-N
    • 1-(4-Methylphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole #
    • 1h-pyrazole,4,5-dihydro-1-(4-methylphenyl)-3-phenyl-
    • 1-(4-Methylphenyl)-3-phenyl-4,5-dihydro-1H-pyrazole
    • SCHEMBL9356094
    • DTXSID70346987
    • Inchi: InChI=1S/C16H16N2/c1-13-7-9-15(10-8-13)18-12-11-16(17-18)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
    • InChI Key: AYHPHTPTBNMSGC-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N2CCC(=N2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 236.131348519g/mol
  • Monoisotopic Mass: 236.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 15.6Ų

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